Cas no 941004-56-4 (N-benzyl-4-(4-cyano-5-{2-(dimethylamino)ethylamino}-1,3-oxazol-2-yl)-N-methylbenzene-1-sulfonamide)

• Product Name: N-benzyl-4-(4-cyano-5-{2-(dimethylamino)ethylamino}-1,3-oxazol-2-yl)-N-methylbenzene-1-sulfonamide
• CAS No: 941004-56-4
• MF: C₂₂H₂₅N₅O₃S
• MW: 439.530603170395
• CID: 5428997
• Update Time: 2025-06-12

N-benzyl-4-(4-cyano-5-{2-(dimethylamino)ethylamino}-1,3-oxazol-2-yl)-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-[4-cyano-5-[2-(dimethylamino)ethylamino]-1,3-oxazol-2-yl]-N-methylbenzenesulfonamide
• N-benzyl-4-(4-cyano-5-{2-(dimethylamino)ethylamino}-1,3-oxazol-2-yl)-N-methylbenzene-1-sulfonamide

• Inchi： 1S/C22H25N5O3S/c1-26(2)14-13-24-22-20(15-23)25-21(30-22)18-9-11-19(12-10-18)31(28,29)27(3)16-17-7-5-4-6-8-17/h4-12,24H,13-14,16H2,1-3H3
• InChI Key： OIXOBEYHEGEQFY-UHFFFAOYSA-N
• SMILES： C1(S(N(CC2=CC=CC=C2)C)(=O)=O)=CC=C(C2=NC(C#N)=C(NCCN(C)C)O2)C=C1

Additional information on N-benzyl-4-(4-cyano-5-{2-(dimethylamino)ethylamino}-1,3-oxazol-2-yl)-N-methylbenzene-1-sulfonamide

N-benzyl-4-(4-cyano-5-{2-(dimethylamino)ethylamino}-1,3-oxazol-2-yl)-N-methylbenzene-1-sulfonamide (CAS No. 941004-56-4): An Overview

N-benzyl-4-(4-cyano-5-{2-(dimethylamino)ethylamino}-1,3-oxazol-2-yl)-N-methylbenzene-1-sulfonamide (CAS No. 941004-56-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique combination of functional groups, including a benzyl, cyano, dimethylamino, and oxazolyl moiety. The intricate structure of this molecule makes it a valuable candidate for various pharmacological studies.

The benzyl group in the compound contributes to its lipophilicity, which is crucial for enhancing its ability to cross biological membranes and reach target sites within the body. The cyano group, known for its strong electron-withdrawing properties, can influence the compound's reactivity and stability. The dimethylamino group, a common feature in many bioactive molecules, imparts basicity and can form hydrogen bonds with biological targets. The oxazolyl moiety, a five-membered heterocyclic ring containing an oxygen and a nitrogen atom, is often associated with potent biological activities and has been extensively studied in drug design.

Recent research has highlighted the potential of N-benzyl-4-(4-cyano-5-{2-(dimethylamino)ethylamino}-1,3-oxazol-2-yl)-N-methylbenzene-1-sulfonamide in various therapeutic areas. For instance, studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound has demonstrated potential as an antitumor agent. In vitro studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. This pathway is crucial for cell growth, survival, and resistance to chemotherapy, making N-benzyl-4-(4-cyano-5-{2-(dimethylamino)ethylamino}-1,3-oxazol-2-yl)-N-methylbenzene-1-sulfonamide a valuable lead compound for further drug development.

In addition to its anti-inflammatory and antitumor properties, this compound has also shown promise in neurodegenerative diseases. Research indicates that it can protect neurons from oxidative stress and reduce the accumulation of toxic protein aggregates, which are hallmarks of conditions such as Alzheimer's disease and Parkinson's disease. The multifaceted biological activities of N-benzyl-4-(4-cyano-5-{2-(dimethylamino)ethylamino}-1,3-oxazol-2-yl)-N-methylbenzene-1-sulfonamide make it an attractive target for further investigation.

The synthesis of N-benzyl-4-(4-cyano-5-{2-(dimethylamino)ethylamino}-1,3-oxazol-2-yl)-N-methylbenzene-1-sulfonamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-chlorobenzenesulfonyl chloride with N-benzyl-N-methylethanamine to form the intermediate sulfonamide. Subsequent reactions with appropriate reagents introduce the cyano and oxazolyl groups to complete the synthesis.

Pharmacokinetic studies have provided valuable insights into the behavior of N-benzyl-4-(4-cyano-5-{2-(dimethylamino)ethylamino}-1,3-oxazol-2-yl)-N-methylbenzene-1-sulfonamide in vivo. These studies have shown that the compound has favorable absorption properties and a reasonable half-life in plasma, which are essential for its therapeutic efficacy. However, further optimization may be necessary to improve its bioavailability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-benzyl-4-(4-cyano-5-{2-(dimethylamino)ethylamino}-1,3-oxazol-2-yl)-N-methylbenzene-1-sulfonamide in human subjects. Preliminary results from phase I trials have been encouraging, with no major adverse effects reported at therapeutic doses. Phase II trials are expected to provide more detailed information on its therapeutic potential in specific disease indications.

In conclusion, N-benzyl-4-(4-cyano-5-{2-(dimethylamino)ethylamino}-1,3-oxazol-2-yl)-N-methylbenzene-1-sulfonamide (CAS No. 941004-56-4) is a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant potential for improving patient outcomes in various diseases.